molecular formula C20H16N2O4 B5713713 N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide

N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide

Cat. No. B5713713
M. Wt: 348.4 g/mol
InChI Key: HNDJGTVCSNXNMF-UHFFFAOYSA-N
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Description

N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide, also known as MNPNB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNPNB has a unique chemical structure that makes it a useful tool for investigating various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This inhibition can lead to changes in cellular signaling pathways and ultimately affect various physiological processes.
Biochemical and Physiological Effects
N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide has been shown to have a variety of biochemical and physiological effects in laboratory experiments. These effects include changes in cell proliferation, apoptosis, and gene expression. N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide has also been shown to affect the activity of certain enzymes and receptors in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide in laboratory experiments is its unique chemical structure, which allows for precise and specific targeting of certain enzymes and receptors. However, N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide also has certain limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research involving N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide. Some possible areas of investigation include the development of new drugs and therapies based on N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide's mechanism of action, the identification of new targets for N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide, and the exploration of N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide's potential applications in fields such as cancer research and drug development.
In conclusion, N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide is a promising chemical compound that has the potential to be a valuable tool for scientific research. Its unique chemical structure and mechanism of action make it a useful tool for investigating various biochemical and physiological processes. Further research is needed to fully understand N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide's effects and potential applications in the field of scientific research.

Synthesis Methods

The synthesis of N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide involves several steps, including the reaction of 4-nitrophenol with 4-methylbenzoyl chloride to form 4-methylphenyl 4-nitrophenyl ether. This intermediate is then reacted with 4-aminophenol in the presence of a catalyst to form N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide.

Scientific Research Applications

N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide has a wide range of potential applications in scientific research. One of the most promising areas of research involves the investigation of N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide's mechanism of action and its effects on various biochemical and physiological processes.

properties

IUPAC Name

N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16N2O4/c1-14-2-6-16(7-3-14)21-20(23)15-4-10-18(11-5-15)26-19-12-8-17(9-13-19)22(24)25/h2-13H,1H3,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HNDJGTVCSNXNMF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-methylphenyl)-4-(4-nitrophenoxy)benzamide

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